Cas no 885271-26-1 (1H-Indazole-5-propanoicacid, ethyl ester)

• Product Name: 1H-Indazole-5-propanoicacid, ethyl ester
• CAS No: 885271-26-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 710803
• PubChem ID: 53428723
• Update Time: 2025-04-19

1H-Indazole-5-propanoicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-propanoicacid, ethyl ester
• Ethyl 3-(1H-indazol-5-yl)propanoate
• 885271-26-1
• DTXSID60699858
• ETHYL3-(1H-INDAZOL-5-YL)PROPANOATE

• Inchi： 1S/C12H14N2O2/c1-2-16-12(15)6-4-9-3-5-11-10(7-9)8-13-14-11/h3,5,7-8H,2,4,6H2,1H3,(H,13,14)
• InChI Key： YGKUOQIKXOFOJV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC2=C(C=NN2)C=1)=O

Computed Properties

• Exact Mass: 218.106
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2